(2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid

• IUPAC Name: (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid
• InChI: InChI=1S/C13H19N3O3/c1-5-10-9(6-8(4)15-16-10)12(17)14-11(7(2)3)13(18)19/h6-7,11H,5H2,1-4H3,(H,14,17)(H,18,19)/t11-/m0/s1
• InChI Key: DVWZLHDUKSQJFT-NSHDSACASA-N
• Canonical SMILES: CCC1=C(C=C(N=N1)C)C(=O)NC(C(C)C)C(=O)O
• Isomeric SMILES: CCC1=C(C=C(N=N1)C)C(=O)N[C@@H](C(C)C)C(=O)O
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

(2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid is a chemical compound that belongs to the class of amino acids. It is also known as EMBA, and its molecular formula is C14H20N2O3. This compound has been studied extensively due to its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid involves the inhibition of DPP-IV enzyme activity. DPP-IV is responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which play a crucial role in glucose homeostasis. By inhibiting DPP-IV activity, (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid increases the half-life of these hormones, leading to increased insulin secretion and improved glucose tolerance.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid have been extensively studied. It has been found to improve glucose tolerance and increase insulin secretion in animal models of type 2 diabetes. Additionally, it has been shown to reduce inflammation and oxidative stress, which are known to contribute to the development of diabetes complications.

Advantages and Limitations for Lab Experiments

One of the advantages of (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid is its potent inhibition of DPP-IV enzyme activity, making it a valuable tool for studying the role of DPP-IV in glucose homeostasis. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research on (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid. One area of interest is the development of more potent and selective inhibitors of DPP-IV enzyme activity. Additionally, there is ongoing research into the potential therapeutic applications of (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid in the treatment of type 2 diabetes and other metabolic disorders. Finally, there is interest in exploring the effects of this compound on other physiological processes, such as inflammation and oxidative stress.

Synthesis Methods

The synthesis of (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid involves several steps. One of the commonly used methods is the reaction of 3-ethyl-6-methylpyridazine-4-carboxylic acid with N,N’-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) in the presence of N,N-diisopropylethylamine (DIPEA). This reaction results in the formation of an active ester intermediate, which is then reacted with (S)-3-amino-2-methylpropanoic acid to yield (2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid.

Scientific Research Applications

(2S)-2-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]-3-methylbutanoic acid has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. This inhibition leads to increased insulin secretion and improved glucose tolerance, making it a potential therapeutic agent for the treatment of type 2 diabetes.